Cas no 89403-97-4 (Benzonitrile, 2-amino-4-chloro-3-nitro-)

• Product Name: Benzonitrile, 2-amino-4-chloro-3-nitro-
• CAS No: 89403-97-4
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 602025
• PubChem ID: 71323987
• Update Time: 2025-04-19

Benzonitrile, 2-amino-4-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-4-chloro-3-nitro-
• 2-amino-4-chloro-3-nitrobenzonitrile
• 89403-97-4
• DTXSID20753501

• Inchi： 1S/C7H4ClN3O2/c8-5-2-1-4(3-9)6(10)7(5)11(12)13/h1-2H,10H2
• InChI Key： ISQPCSNYJSABLQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.6Ų